2-[3-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-[3-(dimethylcarbamoyl)phenyl]-5-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-18(2)15(19)11-5-3-4-10(8-11)13-7-6-12(17)9-14(13)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key: UHKZBMMCKVZPPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID10691307
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261906-46-0

Description

2-[3-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, commonly known as DMF-5F, is an organic compound used in various scientific research applications. It is a derivative of benzene, containing a carboxylic acid group and a fluorine atom in the benzene ring. DMF-5F is a white powder with a melting point of 201°C and a boiling point of 270°C. It is soluble in water and most organic solvents. DMF-5F has been used in a variety of research applications, such as synthesis of polymers, synthesis of pharmaceuticals, and as a reagent in biochemical research.

Mechanism of Action

DMF-5F is an organic compound that can act as a catalyst in various chemical reactions. It is a strong nucleophile, meaning it can react with other molecules to form new bonds. It can also act as a Lewis acid, meaning it can donate electrons to other molecules. In addition, DMF-5F can act as a Brønsted acid, meaning it can donate protons to other molecules. These properties make DMF-5F a versatile reagent for a variety of chemical reactions.
Biochemical and Physiological Effects
DMF-5F has been studied for its potential biochemical and physiological effects. Studies have found that DMF-5F can inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the body. DMF-5F has also been found to have antioxidant properties, which can help protect cells from damage caused by free radicals. Additionally, DMF-5F has been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

DMF-5F has several advantages for use in laboratory experiments. It is a white powder that is easily soluble in water and most organic solvents. It is also relatively stable, meaning it does not easily decompose. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, DMF-5F also has some limitations. It is a strong nucleophile and can react with other molecules, making it difficult to control the reaction conditions. Additionally, it can act as a Lewis acid, meaning it can donate electrons to other molecules, which can lead to unwanted side reactions.

Future Directions

There are several potential future directions for research involving DMF-5F. One potential direction is to explore the potential use of DMF-5F in the synthesis of new pharmaceuticals. Additionally, further research could be done to explore the potential use of DMF-5F as a catalyst in the synthesis of polymers. Additionally, further research could be done to explore the potential use of DMF-5F as a reagent in biochemical research. Finally, further research could be done to explore the potential use of DMF-5F as an antioxidant and anti-inflammatory agent.

Synthesis Methods

DMF-5F can be synthesized through a variety of methods, including reaction of 2-[3-(dimethylamino)phenyl]benzoic acid with fluorobenzene, reaction of 2-[3-(dimethylamino)phenyl]benzoic acid with fluorosulfonic acid, and reaction of 2-[3-(dimethylamino)phenyl]benzoic acid with chlorodifluoromethane. All of these methods involve the reaction of the dimethylaminocarbonyl group with a fluorine-containing compound. The reaction of the dimethylaminocarbonyl group with a fluorine-containing compound yields DMF-5F as the main product.

Scientific Research Applications

DMF-5F has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the polymerization of vinyl monomers, as a reagent in the synthesis of pharmaceuticals, and as a reagent in biochemical research. It has also been used as a reagent in the synthesis of dyes, as a reagent in the synthesis of polymers, and as a reagent in the synthesis of monomers. Additionally, it has been used as a reagent in the synthesis of proteins and peptides, as a reagent in the synthesis of enzymes, and as a reagent in the synthesis of carbohydrates.